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Introduction

NR160, also known as Solvent Red 160, is a lipophilic fluorescent dye commonly used for
staining lipid droplets and other neutral lipid structures within cells. Its application is prevalent in
cellular biology, particularly in studies related to lipid metabolism and storage diseases. Proper
preparation of a stock solution is critical for achieving consistent and reproducible results in
fluorescence microscopy and other analytical techniques. These application notes provide a
detailed protocol for the preparation, storage, and use of NR160 stock solutions.

Quantitative Data Summary

The following table summarizes the key quantitative information for NR160 (Solvent Red 160).
Please note that the molecular weight for Solvent Red 160 is not consistently reported in
publicly available safety and technical data sheets, which is a crucial factor to consider for
preparing solutions based on molarity. Therefore, the recommended protocol is based on a
weight/volume concentration.

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15588240#bc-rfq
https://www.benchchem.com/product/b15588240/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-nr160-stock-solution
https://www.benchchem.com/product/b15588240/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-nr160-stock-solution
https://www.benchchem.com/product/b15588240/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-nr160-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588240?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Parameter Value Source
Synonyms Solvent Red 160 N/A
Appearance Red Powder N/A
) ] General laboratory practice for
Recommended Solvent Dimethyl Sulfoxide (DMSO)
fluorescent dyes
) ] Based on common laboratory
Stock Solution Concentration 1 mg/mL _ o
practices for similar dyes
) ] General laboratory practice for
Storage of Stock Solution -20°C, protected from light
fluorescent dyes
) ) Based on typical dilutions for
Working Concentration 1-10 pg/mL

fluorescent microscopy

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL NR160 Stock
Solution in DMSO

This protocol describes the preparation of a 1 mg/mL stock solution of NR160 in high-quality,
anhydrous Dimethyl Sulfoxide (DMSO).

Materials:

* NR160 (Solvent Red 160) powder

e Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade
e Microcentrifuge tubes (amber or covered in foil)

» \Vortex mixer

o Calibrated analytical balance

o Pipettes and sterile filter tips
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Procedure:

Weighing the NR160 Powder:
o Tare a clean, dry microcentrifuge tube on the analytical balance.

o Carefully weigh 1 mg of NR160 powder directly into the microcentrifuge tube.

Dissolving in DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the NR160 powder.

o Tightly cap the tube.

Ensuring Complete Dissolution:

o Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved.
Visually inspect the solution to ensure no solid particles remain. Gentle warming in a 37°C
water bath can aid dissolution if necessary.

Storage:

o Store the 1 mg/mL NR160 stock solution at -20°C in a light-protected container (e.g.,
amber tube or a tube wrapped in aluminum foil).[1]

o For frequent use, aliquot the stock solution into smaller volumes to avoid repeated freeze-
thaw cycles.

Protocol 2: Preparation of a Working Solution for
Fluorescence Microscopy

This protocol outlines the dilution of the 1 mg/mL NR160 stock solution to a typical working
concentration for staining lipid droplets in cultured cells.

Materials:

e 1 mg/mL NR160 stock solution in DMSO
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o Phosphate-buffered saline (PBS) or appropriate cell culture medium
e Microcentrifuge tubes

Procedure:

e Thaw the Stock Solution:

o Remove an aliquot of the 1 mg/mL NR160 stock solution from the -20°C freezer and allow
it to thaw at room temperature, protected from light.

« Dilution to Working Concentration:

o The optimal working concentration may vary depending on the cell type and experimental
conditions. A starting concentration of 1 pg/mL is recommended.

o To prepare a 1 pg/mL working solution, dilute the 1 mg/mL stock solution 1:1000 in PBS or
cell culture medium. For example, add 1 pL of the 1 mg/mL stock solution to 999 pL of
buffer or medium.

o Mix thoroughly by gentle vortexing or pipetting.
e Cell Staining:
o Remove the culture medium from the cells to be stained.
o Add the NR160 working solution to the cells and incubate for 15-30 minutes at 37°C.

o Wash the cells with PBS to remove excess dye before imaging.

Diagrams
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Workflow for NR160 Stock and Working Solution Preparation

Stock Solution Preparation (1 mg/mL) Working Solution Preparation (e.g., 1 pg/mL)

Weigh 1 mg NR160 Powder Thaw Stock Solution
Add 1 mL DMSO Dilute 1:1000 in Buffer/Medium

'

Vortex to Dissolve

Use for Cell Staining

Store at -20°C (Light Protected)

Click to download full resolution via product page

Caption: Workflow for preparing NR160 stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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